Ethyl 6-ethoxy-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

• IUPAC Name: ethyl 6-ethoxy-1-ethyl-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
• InChI: InChI=1S/C16H20N2O4/c1-5-18-9-12(16(20)22-7-3)14(19)11-8-13(21-6-2)10(4)17-15(11)18/h8-9H,5-7H2,1-4H3
• InChI Key: GQKDKGCAVBCIBM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC(=C(N=C21)C)OCC)C(=O)OCC
• Molecular Formula: C16H20N2O4
• Molecular Weight: 304.34 g/mol

Description

This compound belongs to the class of organic compounds known as naphthyridines. Naphthyridines are compounds containing a naphthyridine moiety, which is a two benzene rings fused to a pyridine (an aromatic six-membered ring containing five carbon atoms and one nitrogen atom) to form three rings in total.

Synthesis Analysis

The synthesis of naphthyridines has been a topic of considerable interest due to their diverse biological activities. Various strategies have been developed for the synthesis of 1,8-naphthyridines, including multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a naphthyridine core, which is a bicyclic compound consisting of two benzene rings fused to a pyridine ring. The various substituents (ethyl, ethoxy, and methyl groups) are attached at the specified positions on the naphthyridine core.

Chemical Reactions Analysis

The chemical reactions involving naphthyridines are diverse and depend on the specific substituents present on the naphthyridine core. They can undergo reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, and formation of metal complexes.

Scientific Research Applications

Antimicrobial Properties

• Ethyl 6-ethoxy-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate exhibits promising antimicrobial activity. .

Anti-Inflammatory Effects

• In vitro studies suggest that this compound may modulate inflammatory pathways. .

DNA Gyrase Inhibition

• Ethyl 6-ethoxy-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate is structurally related to quinolone antibiotics. It inhibits DNA gyrase, an essential bacterial enzyme involved in DNA replication and repair. .

Anticancer Research

• The compound’s unique structure makes it an interesting candidate for anticancer drug development. .

Metal Chelation Properties

• Ethyl 6-ethoxy-1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate may act as a metal chelator. .

Neuroprotective Studies

• Some studies suggest that this compound exhibits neuroprotective effects. .

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, reactivity, and potential biological activity. Given the biological activity of some naphthyridines, this compound could potentially be investigated for medicinal applications.